2,3-dihydro-1H-indene-2-carboxylic acid

Specification

• CAS No.: 25177-85-9
• Molecular Formula: C10H10O2
• Molecular Weight: 162.18 g/mol
• IUPAC Name: 2,3-dihydro-1H-indene-2-carboxylic acid
• Standard InChI: InChI=1S/C10H10O2/c11-10(12)9-5-7-3-1-2-4-8(7)6-9/h1-4,9H,5-6H2,(H,11,12)
• Standard InChI Key: XUDCMQBOWOLYCF-UHFFFAOYSA-N
• SMILES: C1C(CC2=CC=CC=C21)C(=O)O
• Canonical SMILES: C1C(CC2=CC=CC=C21)C(=O)O

Introduction

2,3-Dihydro-1H-indene-2-carboxylic acid is an organic compound with the molecular formula C$_{10}$H$_{10}$O$_{2}$ and a molecular weight of 162.19 g/mol. It is identified by the CAS number 25177-85-9 and MDL number MFCD00085095. This compound is part of a broader class of indene derivatives, which are known for their diverse applications in chemistry and pharmaceuticals.

Safety Information

• Hazard Statements: H315 (causes skin irritation), H319 (causes serious eye irritation), H335 (may cause respiratory irritation).

• Precautionary Statements: P261 (avoid breathing dust), P305+P351+P338 (if in eyes: rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing).

Synthesis and Applications

2,3-Dihydro-1H-indene-2-carboxylic acid can be synthesized through various organic reactions, often involving the modification of indene or its derivatives. Its applications are diverse, ranging from pharmaceutical intermediates to materials science.

Pharmaceutical Applications

While specific applications of 2,3-dihydro-1H-indene-2-carboxylic acid itself are not widely documented, related compounds like 2-amino-2,3-dihydro-1H-indene-5-carboxamides have been explored as inhibitors for discoidin domain receptor 1 (DDR1), which plays a role in cancer progression.

Related Compounds

Several compounds are structurally related to 2,3-dihydro-1H-indene-2-carboxylic acid, including:

• 2-Methyl-2,3-dihydro-1H-indene-2-carboxylic acid: This compound has a methyl group attached to the 2-position of the indene ring and is known by the CAS number 91142-58-4.

• 2-(Dimethylamino)-2,3-dihydro-1H-indene-2-carboxylic acid hydrochloride: This derivative includes a dimethylamino group and is available as a hydrochloride salt.

Research Findings

Research on 2,3-dihydro-1H-indene-2-carboxylic acid itself is limited, but studies on related compounds highlight the potential of indene derivatives in medicinal chemistry. For example, 2-amino-2,3-dihydro-1H-indene-5-carboxamides have shown promise as DDR1 inhibitors, which could be relevant in cancer treatment.

DDR1 Inhibition

DDR1 is involved in cancer cell survival and metastasis. Compounds like 7f, derived from 2-amino-2,3-dihydro-1H-indene-5-carboxamides, have demonstrated potent DDR1 inhibition and therapeutic efficacy in pancreatic cancer models.